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Compound of Interest

Ethyl 2-methyl-2-
Compound Name:
phenylpropanoate

Cat. No.: B022911

Abstract:

This document provides detailed application notes and experimental protocols for the
evaluation of Ethyl 2-methyl-2-phenylpropanoate as a potential ingredient in fragrance
formulations. Due to a lack of publicly available data on its olfactory properties, this document
serves as a comprehensive guide for researchers, scientists, and drug development
professionals to characterize its scent profile, performance, and stability. The protocols outlined
herein are designed to generate the necessary data to determine the viability and optimal
application of this compound in perfumery.

Physicochemical Properties

A summary of the known physicochemical properties of Ethyl 2-methyl-2-phenylpropanoate
is presented in Table 1. This information is crucial for formulation development and safety
considerations.
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Property Value Source
Molecular Formula C12H1602

Molecular Weight 192.26 g/mol

CAS Number 2901-13-5

Appearance Colorless to light yellow liquid

Purity 97%

Storage Temperature Room Temperature

Boiling Point Not available
Vapor Pressure Not available
Solubility Not available

Table 1: Physicochemical Properties of Ethyl 2-methyl-2-phenylpropanoate

Olfactory Characterization

As the specific odor profile of Ethyl 2-methyl-2-phenylpropanoate is not well-documented, a
thorough sensory evaluation is required. The following protocols are designed to systematically
characterize its scent.

Objective: To identify and quantify the olfactory characteristics of Ethyl 2-methyl-2-
phenylpropanoate.

Materials:

Ethyl 2-methyl-2-phenylpropanoate (97% purity or higher)

Ethanol (perfumer's grade, odorless)

Deionized water

Glass vials with caps
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o Perfumer's smelling strips (blotters)

e Odor-free environment (sensory evaluation booth)
e Trained sensory panel (8-10 members)
Procedure:

e Sample Preparation: Prepare a 10% solution of Ethyl 2-methyl-2-phenylpropanoate in
perfumer's grade ethanol.

o Panelist Training: Briefly retrain panelists on a set of standard reference odorants
representing different fragrance families (e.g., floral, fruity, woody, spicy) to calibrate their
responses.

e Evaluation:
o Dip a smelling strip into the 10% solution, ensuring it is saturated but not dripping.
o Present the strip to each panelist in a double-blind, randomized order.
o Ask panelists to describe the odor at three time points:
= Top note: Immediately after dipping.
» Heart note: After 15 minutes.
» Base note: After 2 hours.

o Panelists should record all perceived odor descriptors and rate their intensity on a scale of
1 (very weak) to 7 (very strong).

o Data Analysis: Compile the descriptors and intensity ratings. Create a sensory profile (spider
web diagram) to visualize the dominant and minor scent characteristics.
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Caption: Workflow for Olfactory Profile Characterization.

Objective: To determine the lowest concentration at which the odor of Ethyl 2-methyl-2-
phenylpropanoate can be detected.

Materials:

Ethyl 2-methyl-2-phenylpropanoate

Odor-free air or nitrogen

Dynamic dilution olfactometer

Trained sensory panel
Procedure:

» Methodology: Employ the forced-choice ascending concentration series method (ASTM
E679-19).

» Sample Presentation: Present panelists with three sniffing ports, two containing odor-free air
and one containing a diluted concentration of the test substance.

» Ascending Concentrations: Start with a very low, sub-threshold concentration and gradually
increase it in discrete steps.
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» Panelist Task: At each concentration level, panelists must choose the port they believe
contains the odorant.

o Threshold Definition: The individual threshold is the concentration at which a panelist gives
two consecutive correct identifications. The group's odor detection threshold is the geometric
mean of the individual thresholds.

Data Presentation:

Parameter Value (to be determined) Units

Odor Detection Threshold ppm or pg/ms3

Table 2: Odor Threshold of Ethyl 2-methyl-2-phenylpropanoate

Performance Evaluation in Fragrance Formulations

The performance of a fragrance ingredient is determined by its substantivity (longevity on a
substrate) and its stability within a product base.

Objective: To evaluate the longevity of the scent of Ethyl 2-methyl-2-phenylpropanoate on
different substrates.

Materials:

e 10% solution of Ethyl 2-methyl-2-phenylpropanoate in ethanol

o Substrates: smelling strips, cotton fabric, human skin

e Trained sensory panel

Procedure:

o Application: Apply a standardized amount of the 10% solution to each substrate.

o Evaluation: Have the sensory panel evaluate the odor intensity on each substrate at regular
intervals (e.g., 0, 1, 2, 4, 8, and 24 hours).
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» Rating: Panelists rate the intensity on a scale of 1 to 7.

o Data Analysis: Plot the average intensity ratings over time for each substrate to create a
substantivity curve.

Data Presentation:

Time (h ) Smelling Strip Cotton Fabric (Avg. Human Skin (Avg.
ime (hours
(Avg. Intensity) Intensity) Intensity)

24

Table 3: Substantivity of Ethyl 2-methyl-2-phenylpropanoate on Various Substrates

Objective: To assess the physical and chemical stability of Ethyl 2-methyl-2-
phenylpropanoate in a representative cosmetic formulation.[1]

Materials:

o Ethyl 2-methyl-2-phenylpropanoate

e Model cosmetic base (e.g., a simple oil-in-water emulsion)

o Control sample (cosmetic base without the fragrance ingredient)
e Storage chambers (controlled temperature and light)

e pH meter, viscometer, and other relevant analytical equipment

Procedure:
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o Formulation: Incorporate Ethyl 2-methyl-2-phenylpropanoate into the cosmetic base at a
typical concentration (e.g., 0.5% w/w).

o Storage Conditions: Store samples under various conditions:
o Accelerated: 40°C £ 2°C
o Room Temperature: 25°C + 2°C
o Light Exposure: UV light chamber

» Evaluation: At specified time points (e.g., 0, 1, 2, and 3 months), evaluate the following
parameters for both the test and control samples:[1]

o Physical: Color, clarity, viscosity, phase separation.
o Chemical: pH, odor profile (compared to a fresh sample).

o Data Analysis: Record any significant changes compared to the control and the initial
sample.
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Caption: Workflow for Stability Testing.
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Data Presentation:

Parameter Condition T=0 T=1 month T=2 months T=3 months
Color 40°C

25°C

UV Light

Odor Profile 40°C

25°C

UV Light

pH 40°C

25°C

UV Light

Viscosity (cP)  40°C

25°C

UV Light

Phase
) 40°C
Separation

25°C

UV Light

Table 4: Stability of Ethyl 2-methyl-2-phenylpropanoate in a Cosmetic Base

Conclusion

Ethyl 2-methyl-2-phenylpropanoate is a compound with potential for use in fragrance
applications, although its specific sensory characteristics are not currently well-documented in
public literature. The experimental protocols provided in this document offer a systematic
approach to thoroughly evaluate its odor profile, intensity, substantivity, and stability. The data
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generated from these studies will be essential for determining its suitability and optimal use
levels in various fragrance formulations, providing a solid foundation for its potential inclusion in
the perfumer's palette. It is recommended that all evaluations are conducted in comparison with
well-known fragrance materials to benchmark its performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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